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Compound of Interest

Compound Name: bromuron

Cat. No.: B1294219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties of Bromuron, specifically focusing on its solubility in aqueous and organic media,

and its partitioning behavior. An understanding of these properties is fundamental for

environmental fate modeling, toxicological assessment, formulation development, and

analytical method design. This document consolidates available quantitative data, outlines

standardized experimental protocols for their determination, and visually represents the core

concepts governing these characteristics.

Core Physicochemical Data
The solubility and partitioning coefficients of a chemical substance are critical determinants of

its behavior in biological and environmental systems. The following tables summarize the

available quantitative data for Bromuron and its close analogue, Metobromuron.

Solubility Data
Solubility is defined as the maximum concentration of a solute that can dissolve in a solvent at

a given temperature and pressure to form a saturated solution.

Table 1: Solubility of Bromuron in Aqueous and Organic Solvents
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Solvent
Temperature
(°C)

pH
Solubility
(mg/L)

Citation

Water 20 7 237 [1]

Acetone 20 - 76,400 [1]

Table 2: Solubility of Metobromuron (a structural analogue) in Aqueous and Organic Solvents

Solvent Temperature (°C) Solubility Citation

Water 20 320 ppm (mg/L) [2]

Acetone 20 >100 g/100 g [2]

Ethanol 20 18.2 g/100 g [2]

Chloroform 20 62.5 g/100 g [2]

Partitioning Coefficients
The n-octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity,

indicating its preference for a lipid-like environment (n-octanol) versus an aqueous environment

(water). It is a key parameter in predicting the environmental distribution and bioaccumulation

potential of a substance.[3]

Table 3: n-Octanol-Water Partition Coefficient (Kow) of Metobromuron

Parameter Value Method Citation

Log Kow 2.4 Experimental [2]

Experimental Protocols
The determination of solubility and partitioning coefficients is guided by standardized protocols

to ensure data accuracy and reproducibility. The most widely accepted methods are those

published by the Organisation for Economic Co-operation and Development (OECD).
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Determination of Water Solubility (OECD Guideline 105)
The water solubility of Bromuron can be determined using the Flask Method, as its solubility is

above 10-2 g/L.[4][5]

Principle: An excess amount of the solid test substance is agitated in purified water at a

constant temperature for a sufficient period to reach equilibrium. The resulting saturated

solution is then separated from the undissolved solid, and the concentration of the dissolved

substance is determined using a suitable analytical method.[4]

Apparatus:

Constant temperature water bath or shaker (e.g., 20 ± 0.5 °C).

Glass flasks with stoppers.

Centrifuge.

Analytical instrument for quantification (e.g., High-Performance Liquid Chromatography -

HPLC).

Standard laboratory glassware.

Procedure:

Preparation: Add an excess amount of Bromuron to a flask containing a known volume of

purified water. The presence of undissolved solid at the end of the equilibration period is

essential to confirm saturation.

Equilibration: The flasks are sealed and agitated in a constant temperature bath for a period

sufficient to reach equilibrium. A preliminary test is often conducted to determine the

necessary equilibration time (typically 24-48 hours).[4]

Phase Separation: After equilibration, the suspension is allowed to settle. The undissolved

solid is then separated from the saturated aqueous phase by centrifugation.

Quantification: An aliquot of the clear supernatant is carefully removed and its concentration

is determined using a validated analytical method, such as HPLC with UV detection. A
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calibration curve prepared with standards of known Bromuron concentrations is used for

quantification.

Replication: The experiment should be performed in at least triplicate to ensure the precision

of the results.

Determination of n-Octanol-Water Partition Coefficient
(OECD Guideline 107)
The Shake Flask Method is the classical and most straightforward method for determining the

n-octanol-water partition coefficient (Kow) for compounds with a Log Kow in the range of -2 to

4.[6]

Principle: A known amount of the test substance is dissolved in either n-octanol or water

(whichever is more soluble). This solution is then mixed with the other immiscible solvent in a

vessel. The two-phase system is vigorously shaken to facilitate partitioning and then allowed to

separate until equilibrium is reached. The concentration of the substance in each phase is then

measured.[6]

Apparatus:

Separatory funnels or centrifuge tubes with stoppers.

Mechanical shaker.

Centrifuge.

Analytical instrument for quantification (e.g., HPLC, Gas Chromatography - GC).

pH meter.

Procedure:

Solvent Preparation: Both n-octanol and water must be mutually saturated before the

experiment. This is achieved by shaking them together for 24 hours and then allowing them

to separate.
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Test Solution Preparation: A stock solution of Bromuron is prepared in either water-

saturated n-octanol or n-octanol-saturated water. The initial concentration should not exceed

0.01 mol/L in either phase.[7]

Partitioning: A measured volume of the stock solution and the other solvent are combined in

a vessel. The volume ratios of the two phases are varied in different experimental runs.

Equilibration: The vessel is agitated at a constant temperature (e.g., 20-25 °C) until

equilibrium is achieved.[8]

Phase Separation: The two phases are separated by centrifugation to avoid the formation of

emulsions.[6]

Quantification: The concentration of Bromuron in both the n-octanol and aqueous phases is

determined by a suitable analytical method.

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of

Bromuron in the n-octanol phase to its concentration in the aqueous phase. The final result

is typically expressed as its base-10 logarithm (Log Kow).

Conceptual Framework: Solubility and Partitioning
The interplay between a compound's solubility in different media and its partitioning behavior is

fundamental to its environmental and physiological disposition. A more lipophilic compound

(higher Log Kow) will generally exhibit lower water solubility and a greater affinity for non-polar

environments.
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Relationship between Physicochemical Properties and Fate.

The diagram above illustrates the logical relationship between a compound's intrinsic

properties like aqueous solubility and lipophilicity, and its subsequent environmental and

biological behavior. Higher lipophilicity, as indicated by a higher Log Kow, is often correlated

with increased bioaccumulation, greater sorption to soil organic carbon, and enhanced

membrane permeability. Conversely, higher aqueous solubility generally leads to lower soil

sorption and potentially different routes of biological uptake and distribution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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